Cas no 1366280-98-9 ((3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
(3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 1366280-98-9
- EN300-1162955
- (3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C25H22ClNO4/c1-15-10-11-20(22(26)12-15)23(13-24(28)29)27-25(30)31-14-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21,23H,13-14H2,1H3,(H,27,30)(H,28,29)/t23-/m0/s1
- InChI Key: RRBABGCWUHXSMT-QHCPKHFHSA-N
- SMILES: ClC1C=C(C)C=CC=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 435.1237359g/mol
- Monoisotopic Mass: 435.1237359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 75.6Ų
(3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162955-1.0g |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1162955-50mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 50mg |
$827.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-100mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 100mg |
$867.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-250mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 250mg |
$906.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-500mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 500mg |
$946.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-1000mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 1000mg |
$986.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-2500mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 2500mg |
$1931.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-5000mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 5000mg |
$2858.0 | 2023-10-03 | ||
| Enamine | EN300-1162955-10000mg |
(3S)-3-(2-chloro-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1366280-98-9 | 10000mg |
$4236.0 | 2023-10-03 |
(3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Introduction to (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366280-98-9)
The compound (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 1366280-98-9, is a sophisticated molecule with significant implications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The structural features of this molecule, particularly its chiral center and the presence of specific functional groups, contribute to its unique chemical and biological properties.
In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid plays a crucial role in determining its biological activity. The (S)-configuration at the chiral center is particularly important, as it influences the molecule's interaction with biological targets. This aspect has been extensively studied in the context of drug design, where the precise stereochemical arrangement can significantly impact the pharmacological profile of a compound.
The presence of the 2-chloro-4-methylphenyl moiety in the molecule adds another layer of complexity, contributing to its binding affinity and selectivity. This aromatic group is known to interact favorably with various biological targets, making it a valuable component in the design of bioactive molecules. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group enhances the stability and solubility of the compound, which are critical factors in drug formulation and delivery.
Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structural features make it a versatile scaffold for further modifications, allowing researchers to fine-tune its biological activity. For instance, modifications to the fluorenyl methoxycarbonyl group have shown promising results in enhancing binding affinity to specific protein targets. This underscores the importance of rational drug design, where structural modifications are guided by detailed understanding of molecular interactions.
The pharmacokinetic properties of (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are also subjects of interest. Studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an appropriate duration. Additionally, the compound's solubility profile is conducive to formulation into various dosage forms, further enhancing its therapeutic potential.
In terms of mechanism of action, preliminary studies suggest that this compound may interact with multiple biological pathways, making it a promising candidate for treating a range of diseases. Its ability to modulate key enzymes and receptors has been observed in both in vitro and in vivo models. These findings are particularly exciting as they open up new avenues for therapeutic intervention. Further research is needed to fully elucidate its mechanism of action and explore its potential applications in treating various conditions.
The synthesis of this compound is also an area of active research. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high enantiomeric purity. The use of advanced synthetic techniques has enabled the preparation of complex molecules like this one with greater ease and precision. This advancement is crucial for moving from laboratory-scale research to clinical development.
In conclusion, (3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366280-98-9) is a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of stereochemical features, functional groups, and favorable pharmacokinetic properties makes it an attractive candidate for further development. As research continues to uncover new insights into its biology and chemistry, this compound is poised to play a crucial role in the next generation of therapeutic agents.
1366280-98-9 ((3S)-3-(2-chloro-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)